Cas no 6046-41-9 (quinoline-3-sulfonic acid)
quinoline-3-sulfonic acid structure
Product Name:quinoline-3-sulfonic acid
CAS No:6046-41-9
MF:C9H7NO3S
MW:209.221781015396
CID:952114
PubChem ID:26338969
Update Time:2025-04-19
quinoline-3-sulfonic acid Chemical and Physical Properties
Names and Identifiers
-
- quinoline-3-sulfonic acid
- 3-quinolinesulfonic acid
- 3-Sulfo-chinolin
- Chinolin-3-sulfonsaeure
- DTXSID30649921
- SCHEMBL10296114
- DB-081962
- 6046-41-9
-
- Inchi: 1S/C9H7NO3S/c11-14(12,13)8-5-7-3-1-2-4-9(7)10-6-8/h1-6H,(H,11,12,13)
- InChI Key: ITXXHPLNLYEVQT-UHFFFAOYSA-N
- SMILES: S(C1=CN=C2C=CC=CC2=C1)(=O)(=O)O
Computed Properties
- Exact Mass: 209.01500
- Monoisotopic Mass: 209.01466426g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 296
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 75.6Ų
Experimental Properties
- PSA: 75.64000
- LogP: 2.56230
quinoline-3-sulfonic acid Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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